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Compound of Interest

Compound Name: Einecs 299-113-8

Cat. No.: B15177989

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Choline Salicylate, a compound identified by Einecs number 299-113-8. It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Personal Protective Equipment (PPE)

When handling Choline Salicylate, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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Protection Type

Recommended Equipment

Specifications & Remarks

Eye and Face Protection

Safety glasses with side

shields or goggles

Must comply with EN166 or
NIOSH approved standards. A
face shield may be necessary

for splash hazards.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Breakthrough time of gloves
should be monitored. Dispose
of contaminated gloves after

use.

Lab coat or protective clothing

Should be worn to prevent skin
contact.[1] Contaminated
clothing should be removed

and washed before reuse.[1][2]

Respiratory Protection

NIOSH-approved respirator

Required if ventilation is
inadequate or when handling
fine powders that may become

airborne.

Safe Handling Procedures

Adherence to proper handling procedures is critical to prevent accidents and exposure.

[EEN

. Engineering Controls:

exposure.[1]

2. Personal Hygiene:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

Ensure safety showers and eyewash stations are readily accessible.

Wash hands thoroughly with soap and water after handling the chemical.[1][2]

Do not eat, drink, or smoke in areas where Choline Salicylate is handled or stored.[1][2]
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3. Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

First Aid Measures

In the event of exposure, immediate first aid is crucial.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) i

upper and lower eyelids.[1] Seek medical

attention.[1]

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water.[1] If irritation

persists, seek medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration.[1] Seek immediate medical
attention.

Do NOT induce vomiting. Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person.[2] Seek immediate medical

attention.

Disposal Plan

Proper disposal of Choline Salicylate and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Chemical Disposal:
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o Dispose of contents and container in accordance with local, state, and federal regulations.[1]

e The material can be sent to a licensed chemical destruction plant or disposed of via
controlled incineration with flue gas scrubbing.[1]

e Do not discharge into sewer systems or contaminate water, foodstuffs, or animal feed.[1]
Container Disposal:

o Containers should be triple-rinsed (or equivalent).[1]

 After rinsing, containers can be offered for recycling or reconditioning.[1]

 Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Choline Salicylate from
preparation to disposal.
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Caption: Safe handling workflow for Choline Salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15177989#personal-protective-equipment-for-
handling-einecs-299-113-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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